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Compound of Interest

Compound Name: Mitoquidone

Cat. No.: B1195684

Introduction

Mitoquidone (MitoQ), a mitochondria-targeted antioxidant, is a derivative of the dietary
antioxidant coenzyme Q10 covalently attached to a triphenylphosphonium (TPP) cation. This
modification facilitates its accumulation within mitochondria, the primary site of reactive oxygen
species (ROS) production. Due to its therapeutic potential in various oxidative stress-related
diseases, a robust and sensitive analytical method for its quantification in biological matrices is
crucial for pharmacokinetic and pharmacodynamic studies. This application note describes a
detailed high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS)
method for the sensitive and selective quantification of Mitoquidone in plasma.

Experimental Workflow

The overall experimental workflow for the quantification of Mitoquidone in plasma is depicted
below.
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 To cite this document: BenchChem. [Application Note: Quantification of Mitoquidone in
Plasma by HPLC-MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195684#hplc-ms-method-for-quantifying-
mitoquidone-in-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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